Cas no 98-92-0 (Nicotinamide)

• Product name: Nicotinamide
• CAS No: 98-92-0
• MF: C₆H₆N₂O
• MW: 122.1246
• MDL: MFCD00006395
• CID: 34989
• PubChem ID: 24871537

Nicotinamide Chemical and Physical Properties

Names and Identifiers

• Nicotinamide
• VB3
• VPP
• Pyridine-3-carboxamide
• niacinamide cell culture tested
• Nicotinamide (1.06818)
• Niacinamide
• Vitamin PP
• Pyridine-3-Carboxyamide
• 3-​Pyridinecarboxamide
• Nicotinamide (Niacinamide)
• Nicotinamide (Vitamin B3)
• Nicotinamide (Vitamin B3) solution
• VITAMIN B3(NIACINAMIDE)(P) PrintBack
• VITAMIN B3(NIACINAMIDE)(SH)
• Nicotinamide INCI
• 3-Pyridinecarboxylic acid aMide
• Nicotinic acid amide
• Vitamin B3
• 3-Pyridinecarboxamide
• Papulex
• Nicobion
• Amixicotyn
• Aminicotin
• Nicotylamide
• Savacotyl
• Nikotinamid
• Pelmine
• Dipegyl
• Benicot
• Hansamid
• Endobion
• Nicotinic amide
• Delonin amide
• Pelonin amide
• Vi-Nicotyl
• Austrovit PP
• Inovitan PP
• Vitamin B
• Nicotililamido
• Nicotilamide
• Nicosylamide
• Nicotamide
• Nicovitina
• Niocinamide
• Nicozymin
• Amnicotin
• Niozymin
• Nicovitol
• Nicomidol
• Nicofort
• Nicamindon
• Nicamina
• Niacevit
• Nicovit
• Nicasir
• Nicoge
• Nikotinsaeureamid
• niacin
• beta-pyridinecarboxamide
• MLS001424246
• 98-92-0
• Nicotinsaeureamid
• SMR000058212
• MLSMR
• Nicotinamid
• MLS000069714
• AAPE Continuous Renewal Mask
• NCGC00093354-05
• Nicotinsaureamid
• NICOTINAMIDE (MART.)
• NSC759115
• by selected hyaluron day serum
• EN300-15612
• CELLPIUM REAL MASK PACK
• NICOTINAMIDE (EP IMPURITY)
• EINECS 202-713-4
• CHEBI:17154
• Pahaba Control
• Dr Cellinme Skin Care Ampoule
• NICOTINAMIDE [WHO-IP]
• Miracle Moisturizer Essence
• Nicosedine
• CCRIS 1901
• Pyridine-3-carboxylamide
• LEBODY LAB RENEWAL DUAL EFFECT PEPTIDE SERUM
• BRIGHTUNING PEPTIDE AMPOULE
• NYAAM NYAAM Vita Serum
• DERMAHAN THE WHITENING MOISTURIZING MASK
• s1899
• Vita C Bright EyeCream
• SFERANGS VITA C CAPSULEBOOSTER
• 3-Pyridinecarboxylic acid amide
• Ultra V AQUA SHINE MASK
• Niacinamide [USAN]
• Mediatric (Salt/Mix)
• Tox21_302776
• NIACINAMIDE [USP MONOGRAPH]
• Nicotinamide [INN]
• Pelmin
• A186B02E-6C70-4E54-9739-79398D439AAA
• AI3-02906
• MUSTUS DAILY HARVEST SQUEEZE TONE UP MASK PACK
• VITA C BRIGHTCREAM
• HMS3394M21
• Royal GinsengLotion
• CAVIALL Wrinkle-Free PowerTox
• AKOS005715850
• 1yc5
• Nicotinamide, >=99.5% (HPLC)
• Royal GinsengCream
• Niacinamid
• MFCD00006395
• Nicovel
• TANIA PURE ESSENCE
• .beta.-Pyridinecarboxamide
• CHEMBL1140
• bmse000281
• HMS3370F21
• Nicotinamide,(S)
• Nicotinamide, tested according to Ph.Eur.
• Shieldlife Whitening Ion Mask
• NICOTINAMIDE [MI]
• AAPE Skin Ampoule
• 3 Pyridinecarboxamide
• HMS3713B22
• Nicotinamide (JP17/INN)
• Dipigyl
• Q-201470
• MOISTIE PURE ESSENCE
• CellExosome HR
• NICOTINAMIDE [EP IMPURITY]
• NIACINAMIDE [HSDB]
• INTOMEDI HR PEPTIDE
• NIACINAMIDE [USP-RS]
• TPN COMPONENT NIACINAMIDE
• Fantastic LightCream
• CELLBN MILKY TONE-UPCREAM
• DR. GLODERM TIME TO WHITENING MASK
• AROCELL TIME REVERSE K I T
• SR-01000721872-3
• Niacinamide [USP]
• Miracle Laser Skin Mist
• NC00399
• TANIA PURECREAM
• AN ADC SP INTENSIVE MOISTURE ESSENCE
• LEBODY LAB RENEWAL DUAL EFFECT IDEBENONE SERUM
• RGO HYDRATION TONER
• SGCUT00176
• SR-01000721872-4
• Q192423
• A11HA01
• BRD-K28912512-001-23-2
• Witamina PP
• AS-13845
• HMS3655M20
• NCGC00259265-01
• Tox21_111202
• Royal Ginseng Essence
• SCHEMBL19978192
• Nicotinamide, puriss., 99.0-101.0%
• Niacinamide;Nicotinic acid amide;Vitamin B3
• Primerose Snail Hydro Essence
• BDBM27507
• NICOTINAMIDE (EP MONOGRAPH)
• Vita C Bright Toner
• niacin - Vitamin B3
• NSC 13128
• MolMap_000061
• Ultra Whitening Ample
• DB02701
• Niacinamide, Pharmaceutical Secondary Standard; Certified Reference Material
• Nicotinamidum (INN-Latin)
• Niacinamide, United States Pharmacopeia (USP) Reference Standard
• Pyridine, 3-carbamoyl-
• Nicotinamide-(amide-15N)
• Nicotine amide
• BREXTEM S
• Revital Perfecting Dual Ampoule
• AC-907/25014114
• Bk Cell 5days Of Secret Snow Whitening
• Niamide
• NIACINAMIDE [II]
• BRD-K28912512-001-24-0
• Ala-C Snail Cell Reparing Essence
• Niacinamide (USP)
• AB00373895_16
• Nicotinamida [INN-Spanish]
• DR. GLODERM TABRX WHITENING
• Nicotinamida (INN-Spanish)
• SCHEMBL6278767
• Daily Whitening Care Sheet Mask
• NS00005364
• Cellpium super richness ampoule
• Cellpium double essence toner
• TOAS Rejuvenation
• NCGC00256432-01
• Pellagra-Preventing Factor
• ARILAC Brightening Mask Sheet Pack
• KARATICA I M CURE
• Nictoamide
• PAPA RECIPE BOMBEE BRIGHTENING HONEY MASK PACK
• Nicotinsaureamid [German]
• AB00373895_15
• InChI=1/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9
• Ginseng Whitening
• Derma Pella Cleanser for Sensitive and Dry Skin
• NIACINAMIDE (USP MONOGRAPH)
• Tox21_201716
• AROCELL X BELLE J SUPER POWER CELL AMPOULE
• NI-NICOTYL
• NICOTINAMIDE [EP MONOGRAPH]
• Vitamin B3 amide
• Costem cell 5 N
• Nicotinamide, niacin, vitamin B3
• DB-057754
• SR-01000721872
• Mediatric
• Z33546463
• Nicotinamide, European Pharmacopoeia (EP) Reference Standard
• APLIN SPOT REMOVER
• THE SKIN HOUSE Vital BrightEmulsion
• NCGC00093354-09
• Cellpium premiumEX hybrid essence
• Nandervit-N
• Amid kyseliny nikotinove [Czech]
• DERLADIE HerbalExtract BodySolution MIST
• NICOTINAMIDUM [HPUS]
• COSMEPURE BRIGHTENING CALMING TONER
• JUVEHEAL W Ampoule
• Nikotinsaeureamid [German]
• AAPE Nutrient Facial Toner
• SW197779-3
• NIACINAMIDE [ORANGE BOOK]
• CCG-101149
• Pyridine-3-carboxylic acid amide
• Ultra Whitening
• Vi-noctyl
• Nicotol
• b-Pyridinecarboxamide
• MIZON ENJOY VITAL UP TIME Whitening Mask
• CAS-98-92-0
• Nicotinamide, Vetec(TM) reagent grade, >=98%
• Dr Cellinme Mask Sheet
• NSC-13128
• Niacin (as niacinamide)
• NIACINAMIDE [FCC]
• NICOTINAMIDE [MART.]
• Tox21_111202_1
• HSDB 1237
• NSC27452
• Niacotinamide
• Nicamid
• NIACINAMIDE COMPONENT OF TPN
• Amide PP
• NICOTINAMIDUM [WHO-IP LATIN]
• Dr. Cellmo
• Acid amide
• Nicogen
• HMS2093H03
• HY-B0150R
• SISEUNDEUSI LUMINANT MASK PACK STEP2(WHITENING)
• N0078
• Niacinamide, meets USP testing specifications
• Niacinamide;Nicotinic acid amide;Vitamin B3; Vitamin PP
• DPC Whitening Booster Mask
• Niko-tamin
• Nicota
• Nicotinamidum (Latin)
• HMS2052M21
• F2173-0513
• Celonia CM
• m-(Aminocarbonyl)pyridine
• HMS2236J03
• HY-B0150
• Amid kyseliny nikotinove
• CellExosome HE HR
• EC 202-713-4
• NYAAM NYAAM Skin Reborn Serum
• NSC-759115
• DR.ALTHEA POWER WHITENING GLUTATHIONE
• 3-Carbamoylpyridine
• WLN: T6NJ CVZ
• UNII-25X51I8RD4
• CS-0694823
• Cellpium premiumEX hybrid toner
• Nicotinamidum [INN-Latin]
• 25X51I8RD4
• HMS3884A16
• Pharmakon1600-01505397
• BCP07322
• COSMEPURE BRIGHTENING CALMING
• DTXCID00929
• Nicotinamide, BioReagent, suitable for cell culture, suitable for insect cell culture
• STL163867
• HMS2090B05
• Skin Project Ya Cooling Celluven Mask
• DTXSID2020929
• Nicotinamide (Niacinamide), analytical standard
• Vita C Bright Serum
• Factor pp
• nicotin-amide
• CellExosome SB
• Niavit PP
• APLIN SPOT ALL KILL
• NAM
• DPC Aura Booster Mask
• Ultra Whitening First Essence
• NICOTINAMIDE [JAN]
• Nicotylamidum
• Nicotinamide 1.0 mg/ml in Methanol
• SB74497
• Nicotinamide, British Pharmacopoeia (BP) Reference Standard
• Opera_ID_775
• AB00373895-13
• THE SKIN HOUSE Vital Bright Toner
• NICOTINAMIDE [WHO-DD]
• D00036
• 3-(aminocarbonyl)pyridine
• NIACINAMIDE (USP-RS)
• SR-01000721872-5
• Royal Ginseng Toner
• DEA No. 1405
• BRD-K28912512-001-25-7
• THE SKIN HOUSE Vital BrightCream
• NIACINAMIDE (II)
• FRESH MANDARIN AROMATHERAPY MASK27g
• EVECODE THREAD LIFTING MASK PACK
• NIACINAMIDE [VANDF]
• A845925
• Niacinamide Face Mask
• Nicotinamide 100 microg/mL in Methanol
• NSC-27452
• Nicosan 2
• to_000073
• Edge Cutimal Cat Whitening Mask
• SBI-0206826.P001
• THE SKIN HOUSE Vital Bright EyeCream
• Nicotinamida
• J9 ULTRA ADVANCED INTENSIVE SCALP SERUM V2
• NIACIN (AS NIACINAMIDE) [VANDF]
• NCGC00093354-03
• SY024804
• Nicotinamide, >=98% (HPLC), powder
• THE SKIN HOUSE Vital Bright Emulsion
• NCGC00093354-04
• PP-Faktor
• NCGC00093354-06
• NYAAM NYAAM Peptide Serum
• Niveola P.H.c 3d Festival Mask Pack
• CS-1968
• THE SKIN HOUSE Vital BrightSerum
• Nicotinamide, >=98.5% (HPLC)
• 11032-50-1
• Dr. Color Effect Red
• SCHEMBL2926
• Nicotinamide (Standard)
• BN166252
• The Hayan Cherry Blossom Brightening Essence
• NSC13128
• Derma Pella Facial Cleanser for Normal Skin
• Nicotinamide 10 microg/mL in Acetonitrile
• Vitamin B (VAN)
• C00153
• Nicotine acid amide
• 3-Amidopyridine
• Nicotinamidum

• MDL： MFCD00006395
• Inchi： 1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)
• InChI Key： DFPAKSUCGFBDDF-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])N=C([H])C([H])=C1[H])N([H])[H]
• BRN： 383619

Computed Properties

• Exact Mass: 122.048013g/mol
• Surface Charge: 0
• XLogP3: -0.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 122.048013g/mol
• Monoisotopic Mass: 122.048013g/mol
• Topological Polar Surface Area: 56Ų
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Molecular Weight: 122.12
• Surface Charge: 0

Experimental Properties

• Odor: Odorless
• Vapor Density: Relative vapor density (air = 1): 4.2
• Stability Shelf Life: Stable under recommended storage conditions.
• Autoignition Temperature: 480 °C
• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
• Dissociation Constants: pKa = 3.35 (conjugate acid)
• Taste: Bitter taste
• Color/Form: Powder
• Density: 1.400(lit.)
• Melting Point: 128-131 °C (lit.)
• Boiling Point: 150-160 ºC
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Refractive Index: 1.4660 (estimate)
• PH: 6.0-7.5 (50g/l, H2O, 20℃)
• Solubility: 691g/l
• Water Partition Coefficient: 1000 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 55.98000
• LogP: 0.88080
• Refractive Index: Index of refraction: 1.466 at 25 °C/D
• Odor: Odorless
• pka: 3.3(at 20℃)
• FEMA: 3531
• Color/Form: 1.0 mg/mL in methanol
• Vapor Pressure: 4.2X10-4 mm Hg at 25 °C (est)
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water, alcohol and glycerol, insoluble in ether.
• Merck: 6523

Nicotinamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• FLUKA BRAND F CODES：8
• RTECS：QS3675000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 s.c. in rats: 1.68 g/kg (Brazda, Coulson)
• Storage Condition：4°C, protect from light

Nicotinamide Customs Data

• HS CODE：29362990
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Nicotinamides

Additional information on Nicotinamide

Nicotinamide (98-92-0): Chemical Properties and Pharmacological Applications

Nicotinamide (CAS 98-92-0), also known as niacinamide, is a water-soluble form of vitamin B3 with significant implications in biomedical research and therapeutic development. Its molecular formula, C₆H₆N₂O, and stable crystalline structure make it a versatile compound in drug formulation. Recent studies highlight its role as a precursor to nicotinamide adenine dinucleotide (NAD+), a coenzyme critical for cellular metabolism and DNA repair. Researchers are increasingly focusing on its anti-inflammatory and neuroprotective properties, particularly in age-related diseases like Alzheimer’s. The compound’s low toxicity profile and bioavailability further enhance its appeal in nutraceutical and pharmaceutical industries.

Nicotinamide (98-92-0) in Skin Care and Dermatology Research

The dermatological potential of Nicotinamide (98-92-0) has garnered attention for its efficacy in treating acne, hyperpigmentation, and photoaging. Clinical trials demonstrate its ability to boost collagen synthesis and reduce oxidative stress by modulating NAD+-dependent pathways. A 2022 meta-analysis revealed that topical applications with 5% nicotinamide significantly improved skin barrier function in patients with eczema and rosacea. Consumers increasingly seek products containing this ingredient due to its non-irritating nature compared to retinoids. Pharmaceutical companies are now exploring sustained-release formulations to enhance its cosmetic efficacy, aligning with the growing demand for evidence-based skincare solutions.

Mechanisms of Nicotinamide (98-92-0) in Metabolic Disorder Therapies

In metabolic research, Nicotinamide (98-92-0) shows promise for type 2 diabetes and obesity management. Its action as a PARP-1 inhibitor helps regulate insulin sensitivity and β-cell function, as evidenced in murine models. A 2023 study published in Cell Metabolism linked nicotinamide supplementation to reduced hepatic steatosis through AMPK activation. Patients and healthcare providers are particularly interested in its synergistic effects with metformin, which could revolutionize adjunct therapies. However, dosage optimization remains a key challenge to avoid niacin flush side effects, driving ongoing pharmacokinetic studies.

Nicotinamide (98-92-0) and Cancer Research Breakthroughs

Oncological applications of Nicotinamide (98-92-0) are emerging, particularly in radiosensitization and chemoprevention. By inhibiting NAD+-consuming enzymes like CD38, it enhances the efficacy of radiation therapy in glioblastoma cases. The compound’s ability to attenuate chemotherapy-induced neuropathy is another area of patient-centric research. A 2021 clinical trial (NCT04051411) reported reduced mucositis severity in head-and-neck cancer patients receiving nicotinamide adjunct therapy. These findings align with the rising demand for adjuvant therapies that improve quality of life during cancer treatment.

Future Directions: Nicotinamide (98-92-0) in Personalized Medicine

The integration of Nicotinamide (98-92-0) into precision medicine frameworks is accelerating, fueled by advances in pharmacogenomics and biomarker identification. Researchers are developing NAD+ biosensors to tailor dosages for neurodegenerative and metabolic disorders. The compound’s epigenetic modulation capabilities, such as sirtuin activation, open avenues for age-delaying interventions. With global clinical trials like NADPREVENT (2024) underway, the scientific community anticipates FDA-fast-tracked approvals for nicotinamide-based therapies within this decade, addressing unmet needs in chronic disease management.